(S)-2-(4-Chloro-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-D]pyrimidin-5-YL)ethanol

• IUPAC Name: 2-[(3S)-12-chloro-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-3-yl]ethanol
• InChI: InChI=1S/C11H11ClN2OS/c12-10-9-8-6(3-4-15)1-2-7(8)16-11(9)14-5-13-10/h5-6,15H,1-4H2/t6-/m0/s1
• InChI Key: ZONHZEXVQRYYPW-LURJTMIESA-N
• Canonical SMILES: C1CC2=C(C1CCO)C3=C(S2)N=CN=C3Cl
• Isomeric SMILES: C1CC2=C([C@@H]1CCO)C3=C(S2)N=CN=C3Cl
• Molecular Formula: C11H11ClN2OS
• Molecular Weight: 254.74 g/mol

Description

(S)-2-(4-Chloro-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-D]pyrimidin-5-YL)ethanol is a useful research compound. Its molecular formula is C11H11ClN2OS and its molecular weight is 254.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thieno Pyridines and Pyrimidines: The compound has been used in the synthesis of various thieno[2,3-b]pyridines, and pyrimido[5',4':2,3]-thieno[2,3-c]isoquinolines, showcasing its versatility in heterocyclic chemistry (Paronikyan et al., 2014).
• Crystal Structures of Derivatives: Enantiomeric derivatives of this compound have been synthesized, and their crystal structures analyzed. This has implications for understanding the stereochemistry and molecular interactions of these compounds (Gao et al., 2015).

Biological Activities

• Antibacterial Activity: Novel thieno[2, 3-d]pyrimidines synthesized from this compound have shown significant antibacterial properties, suggesting potential for developing new antimicrobial agents (Salahuddin et al., 2009).
• Antiviral Activity: Derivatives of this compound have exhibited selective inhibitory activities against viruses, particularly HSV1 and HSV2, highlighting its potential in antiviral drug development (Legraverend et al., 1985).

Pharmacological Potential

• Antitumor Activity: Certain enantiomers derived from this compound have shown higher antitumor activity, particularly against MCF-7 cancer cells, suggesting potential applications in cancer therapy (Gao et al., 2015).
• Anticonvulsant Activity: Some derivatives have shown pronounced anticonvulsant activity with low toxicity, indicating potential use in treating seizure disorders (Sirakanyan et al., 2016).